![molecular formula C11H15NO2 B7969358 Methyl 4-(2-(methylamino)ethyl)benzoate](/img/structure/B7969358.png)
Methyl 4-(2-(methylamino)ethyl)benzoate
Overview
Description
Methyl 4-(2-(methylamino)ethyl)benzoate is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivatives : One study focused on the methylation of chlorimuron-ethyl, resulting in various products including ethyl-2-[(N-methylamino)sulfonyl] benzoate and its derivatives. This research contributes to the understanding of chemical reactions involving similar compounds (Choudhury & Dureja, 1996).
Pharmaceutical Applications : A series of methyl-4-((substituted phenyl)[6H-indolo (2,3-b)quinoxalin-6yl]methylamino)benzoate derivatives were synthesized and tested for antibacterial activity. Some compounds exhibited potent inhibitory activity against various bacterial strains (Murthy et al., 2011).
Agricultural Chemistry : Ethyl 4-[2-(6-Methyl-3-pyridyloxy)butyloxy]benzoate was studied as an anti-juvenile hormone agent in insects, affecting larval development. This research has implications for pest control strategies (Ishiguro et al., 2003).
Catalysis Research : Methyl benzoate's reaction with NH3 over Montmorillonite K10 clay was studied, resulting in products like benzonitrile and N-methylbenzamide. This research contributes to the understanding of catalytic reactions and their applications (Wali et al., 1998).
Material Science : Studies on liquid crystalline polymorphism of methyl and ethyl 4-{[4-(alkanoyloxy)phenyl]diazenyl}benzoates have been conducted to explore their mesogenic properties. These findings are relevant for developing new materials with specific liquid crystalline behaviors (Niezgoda & Galewski, 2013).
properties
IUPAC Name |
methyl 4-[2-(methylamino)ethyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-12-8-7-9-3-5-10(6-4-9)11(13)14-2/h3-6,12H,7-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVAVCUOTPGIFOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=CC=C(C=C1)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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